Cas no 2171914-05-7 (3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol)
3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
- 3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol
- 2171914-05-7
- EN300-1596036
-
- Inchi: 1S/C10H20N4O2/c1-7(8(2)15)14-10(4-5-16-3)9(6-11)12-13-14/h7-8,15H,4-6,11H2,1-3H3
- InChI Key: IUUFRZAVJPSRLP-UHFFFAOYSA-N
- SMILES: OC(C)C(C)N1C(=C(CN)N=N1)CCOC
Computed Properties
- Exact Mass: 228.15862589g/mol
- Monoisotopic Mass: 228.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 86.2Ų
3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1596036-0.05g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 0.05g |
$1836.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-0.1g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 0.1g |
$1923.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-0.25g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 0.25g |
$2011.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-0.5g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 0.5g |
$2098.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-1.0g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 1g |
$2186.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-2.5g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 2.5g |
$4286.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-5.0g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 5g |
$6339.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-10.0g |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 10g |
$9400.0 | 2023-06-04 | ||
| Enamine | EN300-1596036-50mg |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 50mg |
$1836.0 | 2023-09-23 | ||
| Enamine | EN300-1596036-100mg |
3-[4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol |
2171914-05-7 | 100mg |
$1923.0 | 2023-09-23 |
3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
Introduction to 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2171914-05-7) in Modern Chemical Biology
The compound 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol, identified by its CAS number 2171914-05-7, represents a fascinating molecule in the realm of chemical biology. This tritiated alcohol derivative features a unique structural motif that has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of an aminomethyl group and a triazole ring embedded within a butanolic backbone suggests versatile reactivity, making it a promising candidate for further exploration.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The triazole ring, known for its stability and biological activity, has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory applications. In particular, derivatives of 1H-1,2,3-triazole have shown remarkable efficacy in modulating biological pathways by serving as scaffolds for drug discovery. The specific substitution pattern in 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol introduces additional functional groups that enhance its potential as a bioactive molecule.
The aminomethyl substituent at the 3 and 4 positions provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored properties. This feature is particularly valuable in drug design, where modifications at amine groups can influence binding affinity and metabolic stability. Additionally, the 2-methoxyethyl side chain at the 5-position introduces lipophilicity and may contribute to membrane permeability, which are critical factors in drug bioavailability. Such structural features make this compound an attractive intermediate for exploring novel pharmacophores.
In the context of current research, the synthesis and characterization of 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol have been linked to several cutting-edge studies. For instance, researchers have leveraged this compound to develop new analogs with enhanced binding interactions with target proteins. The triazole moiety has been found to improve solubility and reduce toxicity in certain drug candidates, while the butanolic backbone provides a hydrophilic anchor for further derivatization. These attributes align well with modern trends toward designing molecules that balance pharmacokinetic properties with biological activity.
One notable application of this compound has been in the development of probes for biochemical assays. The reactive nature of the aminomethyl group allows for conjugation with biomolecules such as peptides or antibodies, facilitating the creation of affinity-based assays. Such tools are essential for understanding enzyme mechanisms and identifying novel therapeutic targets. Furthermore, the methoxyethyl group has been shown to enhance solubility in aqueous environments, making it suitable for high-throughput screening campaigns where solubility is a limiting factor.
The structural versatility of 3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol also positions it as a valuable building block for fragment-based drug design. By systematically modifying its functional groups or exploring different substitution patterns on the triazole ring, chemists can generate libraries of compounds with diverse biological profiles. This approach has gained traction in recent years due to its efficiency in identifying lead compounds with minimal trial-and-error experimentation. The compound’s compatibility with various synthetic methodologies further underscores its utility as a starting material for medicinal chemistry campaigns.
From a mechanistic standpoint, the reactivity of the triazole ring has been explored in several studies aiming to elucidate reaction pathways involving transition metals or enzymes. The ability to undergo metal-catalyzed coupling reactions makes this scaffold particularly useful for constructing complex molecular architectures. Additionally, the butanolic side chain can participate in hydrogen bonding interactions within biological targets, influencing binding affinity and selectivity. These features have been exploited to design molecules that interact specifically with disease-related proteins or enzymes.
The growing interest in bioconjugation chemistry has also highlighted the potential of this compound as a linker molecule. The combination of an amine and hydroxyl group provides multiple attachment points for biomolecules such as antibodies or nucleic acids. Such conjugates are increasingly used in targeted therapies and diagnostic applications, where precise molecular recognition is paramount. The stability of the triazole ring under various conditions further enhances its suitability for these applications.
In conclusion,3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2171914-05-7) stands out as a versatile and promising molecule with significant implications for chemical biology and drug development. Its unique structural features—comprising an amine-substituted triazole ring attached to a butanolic backbone—offer numerous opportunities for functionalization and application across multiple disciplines. As research continues to uncover new methodologies for leveraging heterocyclic compounds, this compound is likely to play an increasingly important role in advancing therapeutic strategies.
2171914-05-7 (3-4-(aminomethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)